Cas no 1152714-79-8 ((quinolin-6-yl)methanesulfonamide)

• Product Name: (quinolin-6-yl)methanesulfonamide
• CAS No: 1152714-79-8
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD11106123
• CID: 4572985
• PubChem ID: 43164319
• Update Time: 2025-07-02

(quinolin-6-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (quinolin-6-yl)methanesulfonamide

• MDL： MFCD11106123
• Inchi： 1S/C10H10N2O2S/c11-15(13,14)7-8-3-4-10-9(6-8)2-1-5-12-10/h1-6H,7H2,(H2,11,13,14)
• InChI Key： DIWGPBNBGQWMRM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CS(N)(=O)=O)=CC=2)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (quinolin-6-yl)methanesulfonamide

Comprehensive Analysis of (quinolin-6-yl)methanesulfonamide (CAS No. 1152714-79-8): Properties, Applications, and Research Insights

(quinolin-6-yl)methanesulfonamide (CAS No. 1152714-79-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative, characterized by its quinoline core, is increasingly studied for its role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "quinoline sulfonamide derivatives," "CAS 1152714-79-8 applications," and "methanesulfonamide synthesis," reflecting its relevance in modern scientific discourse.

The molecular structure of (quinolin-6-yl)methanesulfonamide combines a quinoline moiety with a methanesulfonamide group, offering distinct electronic and steric properties. This combination makes it a valuable scaffold for designing inhibitors targeting enzymes such as kinases or carbonic anhydrases, which are critical in therapeutic development. Recent publications highlight its potential in addressing "drug-resistant infections" and "cancer therapeutics," aligning with global health priorities. Searches for "quinoline-based drug candidates 2024" or "sulfonamide anti-inflammatory agents" further underscore its interdisciplinary appeal.

From a synthetic chemistry perspective, CAS 1152714-79-8 is often explored for its reactivity in nucleophilic substitution and condensation reactions. Its sulfonamide group serves as a versatile handle for further functionalization, enabling the creation of libraries of analogs for high-throughput screening. Laboratories focusing on "fragment-based drug design" or "small molecule optimization" frequently investigate this compound. Notably, its stability under physiological conditions makes it a candidate for "pro-drug development," a trending topic in medicinal chemistry forums.

Beyond pharmaceuticals, (quinolin-6-yl)methanesulfonamide has emerging applications in agrochemicals and materials science. Its fluorescence properties, attributed to the quinoline ring system, are being evaluated for sensor technologies—a hot topic in "smart material innovation." Environmental studies also examine its biodegradation pathways, responding to queries like "eco-friendly sulfonamide alternatives." Regulatory databases confirm its compliance with major safety guidelines, though users often verify "CAS 1152714-79-8 SDS" for handling protocols.

In analytical chemistry, advanced techniques like LC-MS and NMR are employed to characterize 1152714-79-8 purity and isomer distribution. Researchers comparing "quinolin-6-yl vs. quinolin-8-yl derivatives" rely on such data for structure-activity relationship (SAR) studies. The compound’s chromatographic behavior is also documented in method development papers, addressing frequent searches for "HPLC separation of sulfonamides."

The commercial availability of (quinolin-6-yl)methanesulfonamide through specialty chemical suppliers has expanded its accessibility. Procurement-related keywords such as "bulk quinolinyl sulfonamide suppliers" or "CAS 1152714-79-8 price trends" indicate market interest. However, quality specifications—including "≥98% purity (quinolin-6-yl)methanesulfonamide"—remain a key consideration for buyers, as emphasized in technical datasheets.

Future research directions for 1152714-79-8 may explore its utility in photodynamic therapy or as a ligand in catalytic systems. Collaborative studies between academia and industry could address trending queries like "quinoline sulfonamides in renewable energy" or "metal-organic frameworks (MOFs) with sulfonamide linkers." As synthetic methodologies evolve, so too will the applications of this adaptable molecule.